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Compound of Interest

Compound Name: 1-Pentadecanethiol

Cat. No.: B1583259

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the long-chain alkyl thiol, 1-Pentadecanethiol. This
document provides a thorough examination of its nomenclature, physicochemical properties,
synthesis, and analysis, with a particular focus on its pivotal role in the formation of self-
assembled monolayers (SAMs) and its emerging applications in the pharmaceutical and
biomedical fields.

Section 1: Nomenclature and Identification

1-Pentadecanethiol is a long-chain aliphatic thiol that is also known by several other names in
scientific literature and commercial catalogs. Accurate identification is crucial for procurement,
regulatory compliance, and unambiguous scientific communication.

Table 1: Alternate Names and Chemical Identifiers for 1-Pentadecanethiol
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Identifier Type Value Source(s)
Systematic IUPAC Name pentadecane-1-thiol [1]
Common Synonyms Pentadecyl Mercaptan [2][3]

n-Pentadecylthiol

1-Mercaptopentadecane

CAS Number 25276-70-4 [1][2]
EC Number 246-785-5 [4]
PubChem CID 91373 [5]
MDL Number MFCDO00059147 [4]
Linear Formula CH3(CH2)14SH [4]
Molecular Formula CisH32S [2]
InChi Key IGMQODZGDORXEN- )

UHFFFAOYSA-N

Section 2: Physicochemical Properties

The utility of 1-Pentadecanethiol in various applications is dictated by its distinct
physicochemical properties, which are summarized below.

Table 2: Physicochemical Properties of 1-Pentadecanethiol
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Property Value Source(s)
Molecular Weight 244.48 g/mol [2][4]
Appearance Colorless liquid [6]
Odor Characteristic thiol odor [6]
Boiling Point 325 °C (lit.) [415]
Melting Point 22 °C [5]
Density 0.847 g/mL at 25 °C (lit.) [4]
Flash Point 110 °C (closed cup) [4]
Insoluble in water; Soluble in
Solubility organic solvents like ethanol [6]
and ether.
Refractive Index (n20/D) 1.462 (lit.) [4]

Section 3: Synthesis of 1-Pentadecanethiol

The synthesis of long-chain alkyl thiols like 1-Pentadecanethiol can be achieved through

several established organic chemistry routes. The choice of method often depends on the

starting materials' availability, desired purity, and reaction scale. Below is a representative

protocol based on the nucleophilic substitution of an alkyl halide.

Experimental Protocol: Synthesis via Alkylation of
Sodium Hydrosulfide

This method involves the reaction of 1-bromopentadecane with sodium hydrosulfide (NaSH).

Causality of Experimental Choices:

¢ Nucleophilic Substitution: This is a fundamental and reliable method for forming carbon-

sulfur bonds. The hydrosulfide ion (SH™) is a potent nucleophile that readily displaces the

bromide leaving group from the primary alkyl halide.
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e Solvent: A polar aprotic solvent like dimethylformamide (DMF) is often chosen to dissolve
both the ionic nucleophile and the organic substrate, facilitating the reaction. Ethanol can
also be used.

 Inert Atmosphere: Thiols can be susceptible to oxidation, especially at elevated
temperatures. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon)
minimizes the formation of disulfide byproducts.

Step-by-Step Methodology:

o Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve sodium hydrosulfide in a suitable solvent like ethanol. The flask should be purged
with an inert gas.

» Addition of Alkyl Halide: Slowly add 1-bromopentadecane to the stirred solution at room
temperature.

o Reaction: Gently heat the reaction mixture to reflux and maintain for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction by adding water and extract the product with an organic solvent such as diethyl
ether or hexane.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude 1-Pentadecanethiol can be further purified
by vacuum distillation or column chromatography to yield the final product.
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Caption: Synthetic workflow for 1-Pentadecanethiol.

Section 4: Analytical Methodologies

Accurate characterization and quantification of 1-Pentadecanethiol are essential for quality
control and research applications. Gas chromatography and High-Performance Liquid
Chromatography are two powerful techniques for this purpose.

Gas Chromatography (GC)

GC is well-suited for the analysis of volatile compounds like 1-Pentadecanethiol.[3]
Experimental Protocol: GC Analysis

o Sample Preparation: Prepare a dilute solution of 1-Pentadecanethiol in a volatile organic
solvent such as hexane or dichloromethane.

 Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID)
and a capillary column suitable for separating nonpolar compounds (e.g., a
polydimethylsiloxane-based stationary phase).

e GC Conditions:
o Injector Temperature: 250 °C

o Detector Temperature: 280 °C
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o Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to
250 °C and hold for 10 minutes.[7]

o Carrier Gas: Helium or Nitrogen at a constant flow rate.

e Analysis: Inject a small volume (e.g., 1 pL) of the prepared sample. The retention time of the
peak corresponding to 1-Pentadecanethiol is used for identification, and the peak area is
used for quantification against a calibration curve prepared from standards of known
concentration.

High-Performance Liquid Chromatography (HPLC) with
Fluorescence Detection

For enhanced sensitivity and selectivity, especially in complex matrices, HPLC with
fluorescence detection is a powerful alternative.[8] Since thiols are not naturally fluorescent, a
pre-column derivatization step is required.[9]

Experimental Protocol: HPLC-FD Analysis

» Derivatization: React the 1-Pentadecanethiol sample with a fluorescent labeling agent such
as monobromobimane (mBBr) or ammonium 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate
(SBD-F) to form a highly fluorescent derivative.[8]

¢ Instrumentation: Use a reverse-phase HPLC system with a C18 column and a fluorescence
detector.

* Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., acetate or citrate
buffer) and an organic solvent like methanol or acetonitrile is typically employed.[1][8]

o Detection: Set the excitation and emission wavelengths of the fluorescence detector to the
optimal values for the specific fluorescent derivative formed.

e Analysis: The derivatized 1-Pentadecanethiol is identified by its retention time and
quantified based on its fluorescence intensity relative to a standard curve.
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Caption: Analytical workflows for 1-Pentadecanethiol.
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Section 5: Applications in Research and Drug
Development

The long alkyl chain and the reactive thiol headgroup of 1-Pentadecanethiol make it a
valuable molecule in materials science and biomedicine.

Self-Assembled Monolayers (SAMSs)

The primary application of 1-Pentadecanethiol is in the formation of self-assembled
monolayers (SAMs) on noble metal surfaces, particularly gold.[2] The strong affinity of the
sulfur atom for gold drives the spontaneous organization of the molecules into a dense,
ordered layer.[10] These SAMs can be used to precisely control the surface properties of
materials, such as wettability and biocompatibility.[11]

Experimental Protocol: Formation of 1-Pentadecanethiol SAMs on Gold

o Substrate Preparation: A clean gold substrate is paramount for the formation of a high-quality
SAM. This can be achieved by cleaning the substrate with piranha solution (a mixture of
sulfuric acid and hydrogen peroxide; extreme caution is advised), followed by rinsing with
deionized water and ethanol, and drying under a stream of nitrogen.

¢ Solution Preparation: Prepare a dilute solution (typically 1-10 mM) of 1-Pentadecanethiol in
a high-purity solvent such as ethanol.

o Immersion: Immerse the clean gold substrate into the thiol solution.[11] The self-assembly
process begins immediately.

¢ Incubation: Allow the substrate to remain in the solution for an extended period (typically 18-
24 hours) to ensure the formation of a well-ordered and densely packed monolayer.[11]

¢ Rinsing and Drying: After incubation, remove the substrate from the solution, rinse
thoroughly with fresh solvent (ethanol) to remove any non-chemisorbed molecules, and dry
with nitrogen.

Characterization of SAMSs:

o Contact Angle Goniometry: To assess the hydrophobicity and surface energy of the SAM.
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o Ellipsometry: To measure the thickness of the monolayer.

o Atomic Force Microscopy (AFM): To visualize the surface topography and morphology of the
SAM.[12]

» X-ray Photoelectron Spectroscopy (XPS): To confirm the chemical composition and the
bonding of the thiol to the gold surface.[12]

Drug Development and Biomedical Applications

The ability of 1-Pentadecanethiol to form robust SAMs opens up possibilities in drug
development:

» Drug Delivery Systems: Thiol-functionalized surfaces and nanoparticles can be used to
create controlled-release drug delivery systems.[13][14] The thiol group can act as an anchor
for attaching drug molecules or targeting ligands.

e Biocompatible Coatings: SAMs of long-chain alkanethiols can create biocompatible surfaces
on medical implants and biosensors, reducing non-specific protein adsorption and improving
device performance.[11]

« Inhibitors of Metallo-B-lactamases: The thiol group is a known zinc chelator and can inhibit
metallo-pB-lactamases, which are enzymes that confer antibiotic resistance to bacteria.[15]
This suggests a potential, though less direct, role for thiol-containing molecules in combating
multidrug-resistant bacteria.

Section 6: Safety and Handling

1-Pentadecanethiol, like other thiols, requires careful handling due to its potential hazards and
strong odor.

o Handling: Work in a well-ventilated fume hood.[16] Avoid contact with skin, eyes, and
clothing. Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[16][17]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
oxidizing agents.[16][17]
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o First Aid:

o

Skin Contact: Immediately wash off with soap and plenty of water.[16]

[¢]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[16]

o

Inhalation: Move the person into fresh air.[16]

[e]

Ingestion: Rinse mouth with water.[16] Seek medical attention if symptoms persist.

Section 7: Conclusion

1-Pentadecanethiol is a versatile long-chain alkyl thiol with well-defined physicochemical
properties and established synthetic and analytical protocols. Its primary application in the
formation of self-assembled monolayers provides a powerful tool for tailoring surface properties
at the molecular level. This capability, in turn, is driving innovative research in drug delivery,
biocompatible materials, and biosensing, making 1-Pentadecanethiol a molecule of significant
interest to the scientific and drug development communities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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